Cas no 941879-74-9 (2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide)

• Product Name: 2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• CAS No: 941879-74-9
• MF: C₂₄H₂₅N₃O₃S
• MW: 435.53860449791
• CID: 6025178
• PubChem ID: 16945578
• Update Time: 2025-10-29

2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• 4-Benzothiazolecarboxamide, 4,5,6,7-tetrahydro-2-[(4-methoxybenzoyl)amino]-N-(2-phenylethyl)-
• F2422-0383
• AKOS024647640
• 2-[(4-methoxybenzoyl)amino]-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• 941879-74-9
• 2-(4-methoxybenzamido)-N-phenethyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• Inchi： 1S/C24H25N3O3S/c1-30-18-12-10-17(11-13-18)22(28)27-24-26-21-19(8-5-9-20(21)31-24)23(29)25-15-14-16-6-3-2-4-7-16/h2-4,6-7,10-13,19H,5,8-9,14-15H2,1H3,(H,25,29)(H,26,27,28)
• InChI Key： JSKRBFWHTUCJLQ-UHFFFAOYSA-N
• SMILES： S1C2CCCC(C(NCCC3=CC=CC=C3)=O)C=2N=C1NC(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 435.16166284g/mol
• Monoisotopic Mass: 435.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• pka: 7.32±0.40(Predicted)

Additional information on 2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide

2-(4-Methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 941879-74-9, known as 2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a tetrahydrobenzothiazole ring system, which is further substituted with a methoxybenzamido group and a phenylethylamine moiety. These substituents play a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of tetrahydrobenzothiazoles as scaffolds for developing novel therapeutic agents. The presence of the methoxybenzamido group in this compound suggests that it may exhibit strong binding affinity towards specific protein targets, making it a promising candidate for drug development. Additionally, the phenylethylamine substituent could enhance the compound's lipophilicity and bioavailability, which are critical factors for its effectiveness as a pharmaceutical agent.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Researchers have demonstrated that 2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable addition to the arsenal of anti-inflammatory agents currently under development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The synthesis begins with the preparation of the tetrahydrobenzothiazole core, which is then subjected to various functionalization steps to introduce the desired substituents. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, ensuring its suitability for biological testing.

From an analytical standpoint, CAS No. 941879-74-9 has been extensively characterized using modern spectroscopic methods such as NMR and mass spectrometry. These analyses have confirmed the molecular structure and provided insights into the compound's conformational flexibility and stability under different conditions.

Looking ahead, there is growing interest in exploring the potential of 2-(4-methoxybenzamido)-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide as a lead compound for drug development programs targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Ongoing research aims to further elucidate its mechanism of action and evaluate its safety profile in preclinical models.

In conclusion, CAS No. 941879-74-9 represents a fascinating example of how structural modifications can be leveraged to design molecules with tailored biological activities. As research progresses, this compound holds great promise for advancing our understanding of inflammation-related diseases and paving the way for innovative therapeutic interventions.